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Compound of Interest

Compound Name: Isolappaol C

cat. No.: B12301787

Isolappaol C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isolappaol C is a naturally occurring lignan, a class of polyphenolic compounds known for their
diverse biological activities. Lignans are widely distributed in the plant kingdom and have
garnered significant interest from the scientific community for their potential therapeutic
applications. This document provides a technical overview of Isolappaol C, focusing on its
chemical structure and general methodologies for its isolation.

Chemical Structure of Isolappaol C

Isolappaol C is characterized by the molecular formula C30H34010.[1] As a lignan, its core
structure is derived from the dimerization of two phenylpropanoid units. The specific
arrangement of its atoms and functional groups is depicted in its 2D chemical structure.

Chemical Information Summary

Property Value Reference
Molecular Formula C30H34010 [1]
PubChem CID 146075482 [1]
Classification Lignan, Phenylpropanoid
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At present, detailed experimental quantitative data, such as *H and 3C NMR chemical shifts for
Isolappaol C, are not readily available in publicly accessible databases.

Experimental Protocols: Isolation of Lighans

While a specific protocol for the isolation of Isolappaol C from its natural source in the
Orchidaceae family is not detailed in the scientific literature, a general methodology for the
extraction and isolation of lignans from plant materials can be described. This protocol is based
on established techniques for separating polyphenolic compounds.[2][3][4][5]

General Lignan Isolation Workflow
Caption: Generalized workflow for the isolation and identification of lignans from plant sources.
Methodology Details:

o Extraction: The plant material is first dried and ground to a fine powder to increase the
surface area for solvent extraction. The extraction of lignans is typically performed using
polar solvents such as methanol, ethanol, or aqueous mixtures of these alcohols.[2] The
choice of solvent depends on the polarity of the target lignan. The mixture is usually agitated
or sonicated to enhance extraction efficiency.

« Purification: The resulting crude extract is filtered and concentrated under reduced pressure.
To separate lignans from other classes of compounds, a liquid-liquid partitioning step is often
employed using immiscible solvents of varying polarities, such as n-hexane and ethyl
acetate.[2] Further purification is achieved through various chromatographic techniques.
Column chromatography using stationary phases like silica gel or Sephadex is a common
method for the separation of individual lignans.[2]

e Analysis: The collected fractions are monitored by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC) to identify those containing the compound of
interest. The pure compound is then subjected to spectroscopic analysis, including Nuclear
Magnetic Resonance (NMR) and Mass Spectrometry (MS), to elucidate its chemical
structure.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific studies on the biological activities of Isolappaol C and its
effects on cellular signaling pathways in the available scientific literature. Lignans as a class
have been investigated for a wide range of pharmacological properties, including anti-
inflammatory, antioxidant, and anticancer activities.[3] However, the specific biological profile of
Isolappaol C remains to be elucidated through future research.

Conclusion

Isolappaol C is a lignan with a defined chemical structure. While a detailed experimental
characterization and investigation of its biological functions are not yet available, the general
protocols for lignan isolation provide a framework for obtaining this compound from its natural
sources for further study. Future research is needed to determine its physicochemical
properties, spectroscopic data, and to explore its potential pharmacological activities and
mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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